2-(Chloromethyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(chloromethyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C8H7ClN2OS/c1-4-2-5-7(12)10-6(3-9)11-8(5)13-4/h2H,3H2,1H3,(H,10,11,12)
• InChI Key: MXAYFCHUXRRPQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=C(NC2=O)CCl
• Molecular Formula: C8H7ClN2OS
• DSSTOX Substance ID: DTXSID70424618
• Molecular Weight: 214.67 g/mol
• CAS No.: 878699-59-3

Description

“2-(Chloromethyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one” is a chemical compound. It is a derivative of thieno[2,3-d]pyrimidin-4(3H)-one, which has been studied for its potential antimicrobial and antitubercular properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of N-pyridine substituted 2-chloro-thieno[2,3-d]pyrimidin-4-amine derivatives were synthesized by reacting methyl 2-aminothiophene-3-carboxylate with urea to form thieno[2,3-d]pyrimidine-2,4-diol. This was then treated with different pyridine amines in N,N-dimethylformamide/Hung’s base at 80°C to give the desired products.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : The compound has been synthesized and tested for antimicrobial activity. Studies reveal that certain derivatives demonstrate better antimicrobial activity compared to reference drugs like Streptomycin. Docking studies to elucidate the mechanism of action suggest their potential as new classes of antibiotics (Vlasov et al., 2021).

• Antimicrobial Evaluation : Other studies have also synthesized derivatives of this compound, showing moderate activity against bacterial strains like S. aureus, E. coli, and B. subtilis (Vlasov et al., 2022).

Antihyperlipidemic Activity

• Novel Antihyperlipidemic Agents : Research on condensed 2-chloroalkyl-4-chloro/hydroxy-5,6-disubstituted pyrimidines, based on the QSAR study of 2-substituted methylthienopyrimidin-4-ones, shows significant antihyperlipidemic activities. These compounds have been evaluated for their ability to reduce cholesterol and triglycerides, showing superior activity compared to standard drugs like gemfibrozil (Kathiravan et al., 2007).

Synthesis and Biological Evaluation

• Central Nervous System Depressant Activity : Synthesized derivatives of 2-chloromethyl-3-N-substituted arylthieno(2,3-d)pyrimidin-4-ones have been screened for central nervous system depressant activity. Some compounds have shown marked sedative action, highlighting their potential in therapeutic applications for CNS disorders (Manjunath et al., 1997).

• Cholesterol Lowering Agents : There is evidence of hypolipidemic activity in derivatives of 2-substitutedthieno(2,3-d)pyrimidines, with studies focusing on the synthesis and biological evaluation of novel cholesterol-lowering agents. These agents are being investigated for their potential role in reducing blood cholesterol levels (Chavan Bb et al., 2015).

• Cancer Treatment Research : Compounds synthesized from this chemical have shown significant anticancer activity. For example, the synthesis of 5-deaza analogues of aminopterin and folic acid from related compounds demonstrated notable in vitro and in vivo anticancer effects (Su et al., 1986).